Cas no 2172545-83-2 (2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172545-83-2
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6080064
• PubChem ID: 165602144
• Update Time: 2025-10-04

2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599122
• 2172545-83-2

• Inchi： 1S/C13H20N4O2/c1-2-18-10-7-17-13(11-4-8-19-9-5-11)12(3-6-14)15-16-17/h11H,2-5,7-10H2,1H3
• InChI Key： LOKIAXKLCICMHJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CC#N)N=NN2CCOCC)CC1

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172545-83-2) in Modern Chemical Biology

2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by the CAS number 2172545-83-2, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a triazolylacetonitrile core appended with an ethoxyethyl side chain and an oxan ring, exhibits a unique combination of functional groups that make it a promising candidate for various biological applications.

The triazolylacetonitrile moiety is particularly noteworthy due to its ability to participate in hydrogen bonding and metal coordination, properties that are often exploited in drug design and molecular recognition systems. The presence of the ethoxyethyl group introduces lipophilicity, enhancing membrane permeability and potentially facilitating cellular uptake. Meanwhile, the oxan ring, a saturated five-membered heterocycle, contributes to the compound's overall flexibility and stability, making it suitable for structural modifications in medicinal chemistry.

In recent years, there has been growing interest in the development of triazole-based compounds for their diverse biological activities. These molecules have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The 1H-1,2,3-triazol-4-ylacetonitrile scaffold is particularly intriguing because it combines the bioisosteric properties of triazoles with the electrophilic potential of nitriles, creating a versatile platform for further derivatization.

One of the most compelling aspects of CAS No. 2172545-83-2 is its potential as a building block for drug discovery. The compound's dual functionality—combining both electrophilic and nucleophilic centers—makes it an ideal candidate for constructing hybrid molecules that can target multiple biological pathways simultaneously. This approach is increasingly favored in modern drug development due to its ability to enhance therapeutic efficacy while minimizing side effects.

Recent studies have demonstrated the utility of oxan ring-containing compounds in modulating enzyme activity and receptor binding. The five-membered heterocycle is known to stabilize certain pharmacophores and improve pharmacokinetic profiles. When incorporated into a molecule like 2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile, it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity.

The ethoxyethyl substituent also plays a critical role in determining the compound's solubility and bioavailability. Ethoxyalkyl chains are commonly used in drug design to improve water solubility while maintaining lipophilicity—a balance that is crucial for effective drug delivery. In the context of CAS No. 2172545-83-2, this group may facilitate cellular uptake while preventing excessive hydrophobicity.

From a synthetic chemistry perspective, 2-1-(2-ethoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile exemplifies the elegance of multi-step organic synthesis. The integration of a triazolylacetonitrile moiety with an oxan ring and an ethoxyethyl side chain requires careful planning to ensure regioselectivity and high yields. Advances in synthetic methodologies have made such constructions more accessible, enabling researchers to explore novel derivatives with tailored biological activities.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like CAS No. 2172545-83-2 contribute to this diversity by introducing unique functional motifs that may not be present in existing drugs. This structural novelty can lead to the identification of new therapeutic targets and mechanisms of action, ultimately benefiting patients by providing access to more effective treatments.

In conclusion, 2 - 1 - ( 2 - ethoxyethyl ) - 5 - ( oxan - 4 - yl ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - y lac et oni trile ( C A S N o . 2172545 - 83 - 2 ) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—comprising a triazolylacetonitrile core, ethoxyethyl side chain, and oxan ring—make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this class of compounds, CAS No. 2172545 - 83 - 2 is poised to play a pivotal role in advancing our understanding of biological processes and developing next-generation therapeutics.